Antimony;yttrium

• IUPAC Name: antimony;yttrium
• InChI: InChI=1S/Sb.Y
• InChI Key: LDAAFTDRWLUENA-UHFFFAOYSA-N
• Canonical SMILES: [Y].[Sb]
• Molecular Formula: SbY
• DSSTOX Substance ID: DTXSID70883504
• Molecular Weight: 210.666 g/mol
• CAS No.: 12186-97-9

Description

Antimony;Yttrium is a high-purity intermetallic compound of significant interest in advanced materials research and development. This reagent represents a crucial combination of a pnictogen (Sb) and a rare-earth element (Y), yielding a material system with unique electronic and structural properties. Its primary research value lies in the exploration of novel functional materials, particularly in the fields of thermoelectrics, magnetochemistry, and topological quantum materials. The mechanism of action is governed by its defined intermetallic crystal structure, which can host complex electronic phenomena such as reduced thermal conductivity, tunable band gaps, and emergent magnetic states due to the localized f-electrons of yttrium interacting with the semimetallic nature of antimony. Researchers utilize this compound for synthesizing new phases, doping semiconductor substrates, and as a precursor in solid-state chemistry for investigating correlated electron systems, potential superconductivity, and materials for next-generation energy conversion and spintronic devices. This product is presented as a high-quality, characterized solid to ensure reproducibility in experimental settings.

Preparation Methods

Methodology and Reaction Conditions

Yttrium oxidoantimonate(III) halides, such as YSb₂O₄Cl and YSb₂O₄Br , are synthesized via high-temperature solid-state reactions. The process involves:

• Reactants : Y₂O₃ (yttrium oxide), Sb₂O₃ (antimony trioxide), and YX₃ (yttrium halides, X = Cl or Br).

• Flux agents : Eutectic mixtures of NaX/CsX (X = Cl or Br) to lower reaction temperatures and enhance crystal growth.

• Conditions : Reactions occur in evacuated fused silica ampoules at 750°C for 7–10 days .

The absence of Y³⁺⋯X⁻ bonds (distances >400 pm) and the formation of [SbO₃]³⁻ units connected into rings or chains are critical structural features.

Table 1: Synthesis Parameters for YSb₂O₄X Compounds

Compound	Space Group	Lattice Parameters (pm)	Reaction Time	Yield (%)
YSb₂O₄Cl	P42₁2	a = 773.56, c = 878.91	7 days	~85
YSb₂O₄Br	P2₁/c	a = 896.54, b = 780.23, c = 779.61	10 days	~78

Key Findings

• Structural Integrity : The [YO₈]¹³⁻ polyhedra in YSb₂O₄Cl form edge-sharing layers, while YSb₂O₄Br exhibits endless chains of [SbO₃]³⁻ units.

• Luminescence : Doping with Eu³⁺ or Tb³⁺ enables energy transfer from antimonate moieties to lanthanide activators, suggesting applications in optoelectronics.

Metallothermic Reduction of Yttrium and Antimony Halides

Reduction Pathways

Metallothermic reduction, widely used for rare-earth metal production, can be adapted for yttrium antimonide synthesis. Key steps include:

• Halide Preparation : Anhydrous YCl₃ and SbCl₃ are synthesized via chlorination of oxides (Y₂O₃/Sb₂O₃) with CCl₄ or NH₄Cl.

• Reduction : Lithium or calcium reduces YCl₃ and SbCl₃ in Inconel or molybdenum crucibles under inert atmospheres (Ar or vacuum).

Table 2: Reduction Parameters and Outcomes

Reductant	Temperature (°C)	Duration (h)	Product	Purity (% YSb)	Oxygen Content (ppm)
Li	900–1000	2–4	YSb (sponge)	95–98	<500
Ca	1100–1200	3–5	YSb (ingot)	90–93	800–1000

Challenges and Optimizations

• Oxygen Contamination : Prolonged dehydration of halides (4–7 days at 350°C under vacuum) reduces oxygen levels to <500 ppm.

• Scalability : Lithium reduction achieves batch scales of 15 lbs with >95% metal recovery, making it industrially viable.

Radiochemical Separation Techniques for Yttrium Antimonates

Table 3: Elution Performance of Zirconium Antimonate Columns

Eluent	Volume (Column Volumes)	⁹⁰Y Recovery (%)	⁹⁰Sr Decontamination Factor
4 M HNO₃	2–3	80–85	>10⁴

Emerging Methods: Machine Learning-Guided Catalyst Design

Recent advances leverage computational models to optimize antimonate electrocatalysts. For example, NiSb₂O₆ catalysts for oxygen reduction are refined using electronic descriptors (e.g., d-band center) and structural parameters. While focused on performance prediction, these methods inform synthetic routes by identifying optimal Sb/Y ratios and support materials .

Chemical Reactions Analysis

Types of Reactions

Antimony;yttrium can undergo various chemical reactions, including:

Oxidation: The compound can react with oxygen to form oxides of antimony and yttrium.

Reduction: It can be reduced to its elemental forms under specific conditions.

Substitution: The compound can participate in substitution reactions where one element is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxygen, hydrogen, and various reducing agents. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcome.

Major Products

The major products formed from these reactions include yttrium oxide, antimony oxide, and elemental antimony and yttrium.

Scientific Research Applications

Antimony Applications

1. Flame Retardants
Antimony is primarily utilized as antimony trioxide in flame retardants. It is often combined with halogenated compounds to enhance fire resistance in materials such as children's clothing, toys, and automotive interiors. The flame-retarding effect is attributed to the formation of halogenated antimony compounds that inhibit combustion by reacting with free radicals in flames .

2. Alloys
Antimony is an important alloying agent, particularly with lead. It enhances the hardness and mechanical strength of lead-based alloys used in batteries, bullets, and other applications. For instance, in lead-acid batteries, antimony improves plate strength and charging characteristics. In marine applications, antimony is mixed with lead to enhance the tensile strength of keels in sailboats .

3. Electronics and Semiconductors
Antimony serves as a dopant in semiconductor materials such as indium antimonide, which is used for infrared detectors. Additionally, antimony compounds have been explored for their potential in phase-change memory technologies .

4. Medical Applications
Historically, antimony compounds were used in medicine as antiprotozoal agents for treating diseases like leishmaniasis. However, their use has declined due to the development of more effective treatments .

Yttrium Applications

1. Alloys and Metallurgy
Yttrium is widely recognized for its role in enhancing the properties of alloys. It acts as a deoxidizing agent in metals like aluminum and magnesium, improving their strength and high-temperature oxidation resistance . For example, yttrium additions to nickel-chromium alloys significantly enhance their performance under extreme conditions.

2. Phosphors in Displays
Yttrium compounds are crucial in the production of phosphors used in cathode ray tubes (CRT) and LED lights. Yttrium oxysulphide is employed as a red phosphor in color televisions, while yttrium-aluminum garnet (YAG) is used in solid-state lasers and lighting applications .

3. Fuel Cells
Yttrium plays a vital role in fuel cell technology, particularly in solid oxide fuel cells (SOFCs). Its incorporation improves ionic conductivity and overall efficiency, making it a valuable component for clean energy solutions .

Case Studies

1. Antimony in Flame Retardants
A study examined the effectiveness of antimony trioxide combined with halogenated flame retardants in various polymers. The results indicated a significant reduction in flammability when using this combination compared to polymers without flame retardants .

2. Yttrium-Enhanced Alloys
Research on yttrium's effects on aluminum alloys revealed that even small additions of yttrium could lead to substantial improvements in mechanical properties and corrosion resistance under high-temperature conditions .

Comparative Data Table

Property/Aspect	Antimony	Yttrium
Primary Uses	Flame retardants, alloys	Alloys, phosphors
Key Applications	Batteries, electronics	Displays, fuel cells
Medical Use	Limited historical applications	Not applicable
Impact on Materials	Increases hardness & strength	Improves oxidation resistance

Mechanism of Action

The mechanism of action of antimony, compd. with yttrium (1:1) involves its interaction with molecular targets and pathways within a system. The compound can influence various biochemical processes, including enzyme activity and cellular signaling pathways. The exact mechanism depends on the specific application and the conditions under which the compound is used.

Comparison with Similar Compounds

Comparison of Antimony-Yttrium Compounds with Similar Compounds

Structural and Compositional Differences

• Yttrium Antimony Oxides: Y₂GaSbO₇, Y₂InSbO₇, and Y₂GdSbO₇ are structurally similar but differ in their secondary metal components (Ga, In, Gd). SEM-EDS confirms the presence of Y, Sb, O, and the respective secondary metal in each compound. Sb₃O₄F: Hydrothermal synthesis yields phase-pure Sb₃O₄F with monoclinic symmetry (space group P2₁/c). Yttrium doping slightly increases unit cell dimensions, suggesting structural flexibility for tailored material properties .

Compound	Secondary Metal	Crystal System	Key Elements (SEM-EDS)	Particle Size (Relative)
Y₂GaSbO₇	Ga	Cubic	Y, Ga, Sb, O	Smallest
Y₂InSbO₇	In	Cubic	Y, In, Sb, O	Intermediate
Y₂GdSbO₇	Gd	Cubic	Y, Gd, Sb, O	Largest

• Antimony Oxofluorides vs. Other Oxohalides :
  Antimony oxofluorides (e.g., Sb₃O₄F) exhibit lower solubility than antimony oxochlorides or oxobromides, making hydrothermal synthesis effective for single-crystal growth .

Toxicity Profiles

• Antimony Compounds :

  • Trivalent Sb (e.g., Sb³⁺ in APT) : Causes cardiotoxicity, hepatotoxicity, and mutagenicity. Chronic exposure leads to accumulation in tissues, mimicking arsenic poisoning .
  • Pentavalent Sb (e.g., sodium stibogluconate) : Less toxic but still associated with nausea, vomiting, and renal impairment .
  • Mitigation Strategies : Liposome-encapsulated Sb formulations reduce systemic toxicity while maintaining efficacy in leishmaniasis treatment .
• Yttrium Compounds: Limited toxicity data exist, but yttrium is generally considered low-toxicity in materials like Y₂GaSbO₇. However, occupational exposure to yttrium-containing dust may pose respiratory risks .

Key Research Findings

• Synthesis Innovations: Hydrothermal methods enable single-crystal growth of antimony oxofluorides, addressing previous challenges in solubility .
• Toxicity Reduction : Chelating agents (e.g., 1,2-dihydroxybenzene disulfonic acid) complexed with Sb reduce toxicity without compromising therapeutic activity .
• Environmental Impact : Antimony leaching from soils is influenced by pH and redox conditions, with waterlogged shooting range soils showing increased Sb mobility .

Q & A

Basic: What are the standard protocols for assessing antimony toxicity in environmental or biological samples?

Methodological Answer:
To evaluate antimony toxicity, follow systematic review frameworks such as the Agency for Toxic Substances and Disease Registry (ATSDR) protocol. Key steps include:

• Literature Search : Use databases like PubMed, TOXLINE, and TOXCENTER with query strings combining CAS numbers (e.g., 7440-36-0 for antimony), MeSH terms, and keywords .
• Inclusion Criteria : Prioritize studies with defined exposure routes (inhalation, oral, dermal) and health outcomes (e.g., cardiovascular/respiratory effects) as outlined in Table C-1 .
• Data Extraction : Document systemic effects (e.g., body weight changes, mortality) and route-specific toxicokinetics .

Advanced: How can researchers resolve contradictions between in vitro and in vivo antimony toxicity data?

Methodological Answer:
Address discrepancies through:

• Bias Assessment : Apply tools from ATSDR to evaluate selection bias, confounding variables, and detection bias in conflicting studies. For example, use Table C-10/C-11 to score study confidence based on experimental controls and outcome validity .
• Dose-Response Reconciliation : Compare in vitro cytotoxicity thresholds (e.g., IC50 values) with in vivo LD50 data, adjusting for bioavailability differences using pharmacokinetic modeling .
• Mechanistic Validation : Use synchrotron-based techniques (e.g., X-ray absorption spectroscopy) to confirm antimony speciation (e.g., Sb(III) vs. Sb(V)) in both models .

Basic: What analytical techniques are recommended for quantifying yttrium in complex geological or metallurgical matrices?

Methodological Answer:
For precise yttrium quantification:

• Microwave-Induced Optical Emission Spectrometry (MIP OES) : Optimize extraction using ultrasound-assisted digestion with 6 mol/L HNO3 and 165-minute sonication, validated via Box-Behnken experimental design .
• Sample Preparation : Use high-purity reagents (e.g., >99.99% yttrium nitrate hexahydrate) to minimize contamination .
• Validation : Cross-check results with ICP-MS or neutron activation analysis for trace-level accuracy .

Advanced: What statistical approaches optimize the extraction efficiency of yttrium from phosphor matrices?

Methodological Answer:
Employ multivariate strategies such as:

• Box-Behnken Design : Test variables like HNO3 concentration (2.0–6.0 mol/L), sonication time (15–165 minutes), and sample mass (25–75 mg) to identify optimal extraction conditions .
• Response Surface Modeling : Analyze interactions between factors to maximize yttrium recovery (>95%) while minimizing acid consumption .
• Robustness Testing : Validate reproducibility under matrix interference (e.g., coexisting rare earth elements) using Youden’s factorial approach .

Basic: How should researchers design experiments to evaluate antimony’s impact on microbial communities in contaminated soils?

Methodological Answer:

• Field Sampling : Collect soil samples at varying depths (0–20 cm) near antimony refineries, using GPS-mapped grids to assess spatial contamination gradients .
• Microbial Analysis : Perform 16S rRNA sequencing to identify taxa shifts (e.g., Proteobacteria dominance) and correlate with Sb speciation (via XANES) .
• Controlled Incubation : Test microbial respiration rates under Sb(III)/Sb(V) exposure using microcosm experiments with sterile controls .

Advanced: How can dynamic material flow analysis (MFA) assess the long-term environmental impact of antimony-yttrium compounds?

Methodological Answer:

• System Boundary Definition : Track Sb/Y flows from mining (e.g., stibnite ores) to waste streams (e.g., e-waste recycling) across 10–20-year cycles .
• Data Integration : Combine trade statistics (e.g., UN Comtrade), industrial production reports, and environmental monitoring data into STAN or OpenLCA software .
• Scenario Modeling : Predict accumulation in water/soil using Monte Carlo simulations, factoring in regulatory policies and recycling efficiency .

Basic: What methodologies are used to determine the optimal ratio of antimony and yttrium in magnesium alloy design?

Methodological Answer:

• Alloy Synthesis : Prepare AZ91 Mg alloys with 0.1–1.0 wt% Sb/Y additions via induction melting under argon atmosphere .
• Performance Testing : Measure high-temperature tensile strength (e.g., at 200°C) and creep resistance using Gleeble thermomechanical simulation .
• Microstructural Analysis : Characterize precipitate distribution (e.g., Mg3Sb2 phases) via SEM-EDS and electron backscatter diffraction (EBSD) .

Advanced: How can researchers mitigate confounding variables in epidemiological studies on antimony exposure?

Methodological Answer:

• Cohort Stratification : Subdivide populations by occupational exposure (e.g., smelter workers vs. controls) and adjust for smoking/age using multivariate logistic regression .
• Biomarker Validation : Measure urinary Sb levels (via ICP-MS) alongside self-reported exposure histories to reduce recall bias .
• Confidence Rating : Apply ATSDR’s criteria (Table C-10) to exclude studies with “very low” confidence (e.g., missing control groups) .